Cas no 954238-61-0 (N-Boc-N-Methyl-2-Bromobenzylamine)

N-Boc-N-Methyl-2-Bromobenzylamine is a protected amine derivative featuring a bromobenzyl group and a Boc (tert-butoxycarbonyl) protecting group. This compound is widely used in organic synthesis, particularly in peptide coupling and pharmaceutical intermediate preparation, due to its stability and reactivity. The Boc group ensures selective deprotection under mild acidic conditions, while the bromo substituent offers versatility for further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig). Its N-methylation enhances steric control in synthetic pathways. The product is valued for its high purity, consistent performance, and utility in constructing complex molecular architectures, making it a preferred choice for researchers in medicinal and process chemistry.
N-Boc-N-Methyl-2-Bromobenzylamine structure
954238-61-0 structure
Product Name:N-Boc-N-Methyl-2-Bromobenzylamine
CAS No:954238-61-0
MF:C13H18BrNO2
MW:300.191523075104
MDL:MFCD09701231
CID:1985470
PubChem ID:63789726
Update Time:2025-06-09

N-Boc-N-Methyl-2-Bromobenzylamine Chemical and Physical Properties

Names and Identifiers

    • (2-Bromo-benzyl)-methyl-carbamic acid tert-butyl ester
    • tert-butyl 2-bromobenzylmethylcarbamate
    • 1,1-Dimethylethyl N-[(2-bromophenyl)methyl]-N-methylcarbamate (ACI)
    • MFCD09701231
    • N-Boc-N-methyl-2-bromobenzylamine
    • AKOS013101557
    • (2-Bromo-benzyl)-methyl-carbamic acid t-butyl ester
    • BS-50105
    • DA-40140
    • C78626
    • CS-0197532
    • SCHEMBL15261600
    • EN300-4252253
    • tert-Butyl2-bromobenzyl(methyl)carbamate
    • (2-Bromo-benzyl)-methyl-carbamic acid tert-butyl ester, AldrichCPR
    • 954238-61-0
    • tert-butyl (2-bromobenzyl)(methyl)carbamate
    • SB40228
    • tert-Butyl 2-bromobenzyl(methyl)carbamate
    • tert-butyl N-[(2-bromophenyl)methyl]-N-methylcarbamate
    • N-Boc-N-Methyl-2-Bromobenzylamine
    • MDL： MFCD09701231
    • Inchi： 1S/C13H18BrNO2/c1-13(2,3)17-12(16)15(4)9-10-7-5-6-8-11(10)14/h5-8H,9H2,1-4H3
    • InChI Key： MDLGVFLVTMLPLA-UHFFFAOYSA-N
    • SMILES： O=C(N(CC1C(Br)=CC=CC=1)C)OC(C)(C)C

Computed Properties

  • Exact Mass: 299.05209g/mol
  • Monoisotopic Mass: 299.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų

N-Boc-N-Methyl-2-Bromobenzylamine Pricemore >>

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N-Boc-N-Methyl-2-Bromobenzylamine Production Method

Production Method 1

698-19-1 698-19-1
24424-99-5 24424-99-5
954238-61-0 954238-61-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  25 °C; 1 h, 25 °C
Reference
Sos1 inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

698-19-1 698-19-1
24424-99-5 24424-99-5
954238-61-0 954238-61-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  16 h, rt
Reference
Macrocyclic derivatives for the treatment of proliferative diseases and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

698-19-1 698-19-1
24424-99-5 24424-99-5
954238-61-0 954238-61-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  25 °C; 1 h, 25 °C
Reference
Preparation of phthalazine derivatives as SOS1 inhibitors
, World Intellectual Property Organization, , ,

Production Method 4

698-19-1 698-19-1
24424-99-5 24424-99-5
954238-61-0 954238-61-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  25 °C; 1 h, 25 °C
Reference
Preparation of phthalazinamine derivatives and analogs for use as SOS1 inhibitors
, World Intellectual Property Organization, , ,

N-Boc-N-Methyl-2-Bromobenzylamine Raw materials

N-Boc-N-Methyl-2-Bromobenzylamine Preparation Products

N-Boc-N-Methyl-2-Bromobenzylamine Related Literature

954238-61-0 (N-Boc-N-Methyl-2-Bromobenzylamine) Related Products

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